Cas no 5426-18-6 ( )

  structure
  structure
Product Name: 
CAS No:5426-18-6
MF:C15H34ClN
MW:263.890163898468
CID:940336
PubChem ID:24182148
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • pentadecan-2-amine,hydrochloride
    • 5426-18-6
    • NSC14048
    • SCHEMBL1938265
    • NSC-14048
    •  
    • Inchi: 1S/C15H33N.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16;/h15H,3-14,16H2,1-2H3;1H
    • InChI Key: JKFMHAVAKIGNQG-UHFFFAOYSA-N
    • SMILES: Cl.NC(C)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 227.26149
  • Monoisotopic Mass: 263.238
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 0.811
  • Boiling Point: 299.8°C at 760 mmHg
  • Flash Point: 131.4°C
  • Refractive Index: 1.448
  • PSA: 26.02
  • LogP: 6.53700
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